Tetrachlorophthalic anhydride Tetrachlorophthalic anhydride Tetrachlorophthalic anhydride appears as odorless needle-like crystals or white powder. (NTP, 1992)
Tetrachlorophthalic anhydride is a cyclic dicarboxylic anhydride that is phthalic anhydride chlorinated at the 4-, 5-, 6- and 7-positions. It has a role as a cross-linking reagent and an allergen. It is a cyclic dicarboxylic anhydride and a tetrachlorobenzene. It derives from a phthalic anhydride.
Brand Name: Vulcanchem
CAS No.: 117-08-8
VCID: VC20849079
InChI: InChI=1S/C8Cl4O3/c9-3-1-2(8(14)15-7(1)13)4(10)6(12)5(3)11
SMILES: C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=O)OC2=O
Molecular Formula: C8Cl4O3
C6Cl4(CO)2O
C8Cl4O3
Molecular Weight: 285.9 g/mol

Tetrachlorophthalic anhydride

CAS No.: 117-08-8

Cat. No.: VC20849079

Molecular Formula: C8Cl4O3
C6Cl4(CO)2O
C8Cl4O3

Molecular Weight: 285.9 g/mol

* For research use only. Not for human or veterinary use.

Tetrachlorophthalic anhydride - 117-08-8

Specification

Description Tetrachlorophthalic anhydride appears as odorless needle-like crystals or white powder. (NTP, 1992)
Tetrachlorophthalic anhydride is a cyclic dicarboxylic anhydride that is phthalic anhydride chlorinated at the 4-, 5-, 6- and 7-positions. It has a role as a cross-linking reagent and an allergen. It is a cyclic dicarboxylic anhydride and a tetrachlorobenzene. It derives from a phthalic anhydride.
CAS No. 117-08-8
Molecular Formula C8Cl4O3
C6Cl4(CO)2O
C8Cl4O3
Molecular Weight 285.9 g/mol
IUPAC Name 4,5,6,7-tetrachloro-2-benzofuran-1,3-dione
Standard InChI InChI=1S/C8Cl4O3/c9-3-1-2(8(14)15-7(1)13)4(10)6(12)5(3)11
Standard InChI Key AUHHYELHRWCWEZ-UHFFFAOYSA-N
SMILES C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=O)OC2=O
Canonical SMILES C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=O)OC2=O
Boiling Point 700 °F at 760 mm Hg (sublimes) (NTP, 1992)
371 °C
Colorform PRISMS, NEEDLES FROM SUBLIMATION
WHITE, FREE-FLOWING POWDER
Flash Point 362 °C c.c.
Melting Point 491 to 494 °F (NTP, 1992)
254.5 °C
255-256.5 °C
255 °C

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